N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-6-carboxamide

• IUPAC Name: N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-6-carboxamide
• InChI: InChI=1S/C24H18N4O2S3/c1-13(29)28-9-8-15-20(11-28)33-24(21(15)23-26-17-4-2-3-5-18(17)32-23)27-22(30)14-6-7-16-19(10-14)31-12-25-16/h2-7,10,12H,8-9,11H2,1H3,(H,27,30)
• InChI Key: KAYSGOKMBBXANL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC2=C(C1)SC(=C2C3=NC4=CC=CC=C4S3)NC(=O)C5=CC6=C(C=C5)N=CS6
• Molecular Formula: C24H18N4O2S3
• Molecular Weight: 490.6 g/mol

Description

The compound “N-[6-acetyl-3-(1,3-benzothiazol-2-yl)-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-1,3-benzothiazole-6-carboxamide” is a benzothiazole derivative. Benzothiazole derivatives have been highlighted for their synthetic developments and anti-tubercular activity. The inhibitory concentrations of the newly synthesized molecules were compared with the standard reference drugs.

Synthesis Analysis

The synthesis of benzothiazole derivatives was achieved through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzothiazole derivatives include diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, and one-pot multicomponent reactions.

Future Directions

The future directions in the research of benzothiazole derivatives involve further synthetic developments and in-depth studies of their anti-tubercular activity. The structure-activity relationships of the new benzothiazole derivatives along with the molecular docking studies of selected compounds have been discussed against the target DprE1 in search of a potent inhibitor with enhanced anti-tubercular activity.